5-bromo-2-methylquinolin-6-ol
Description
Molecular Structure Analysis
The molecular structure of 5-bromo-2-methylquinolin-6-ol consists of a quinoline nucleus with a bromo group at the 5th position and a methyl group at the 2nd position .Chemical Reactions Analysis
Quinoline derivatives are known to exhibit various biological activities, including antimicrobial, antimalarial, and anticancer activities . The activity of these compounds often depends on the substitution on the heterocyclic pyridine ring .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-2-methylquinolin-6-ol involves the bromination of 2-methylquinolin-6-ol.", "Starting Materials": [ "2-methylquinolin-6-ol", "Bromine", "Acetic acid", "Hydrogen peroxide", "Sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve 2-methylquinolin-6-ol in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature.", "Step 3: After the addition of bromine is complete, continue stirring the solution for an additional 30 minutes.", "Step 4: Add hydrogen peroxide to the solution to quench the excess bromine.", "Step 5: Add sodium hydroxide to the solution to adjust the pH to basic.", "Step 6: Extract the product with a suitable organic solvent and purify by recrystallization." ] } | |
CAS RN |
475682-41-8 |
Product Name |
5-bromo-2-methylquinolin-6-ol |
Molecular Formula |
C10H8BrNO |
Molecular Weight |
238.1 |
Purity |
95 |
Origin of Product |
United States |
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